Murrayacine

• CAS RN: 27300-29-4
• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 3,3-dimethyl-11H-pyrano[3,2-a]carbazole-5-carbaldehyde
• InChI: InChI=1S/C18H15NO2/c1-18(2)8-7-13-16-14(9-11(10-20)17(13)21-18)12-5-3-4-6-15(12)19-16/h3-10,19H,1-2H3
• InChI Key: UBTAPPWQYRWQOH-UHFFFAOYSA-N
• SMILES: CC1(C=CC2=C(O1)C(=CC3=C2NC4=CC=CC=C43)C=O)C
• melting_point: 244-245°C
• physical_description: Solid

Description

Murrayacine belongs to the class of organic compounds known as carbazoles. Carbazoles are compounds containing a three ring system containing a pyrrole ring fused on either side to a benzene ring. Murrayacine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, murrayacine is primarily located in the membrane (predicted from logP). Outside of the human body, murrayacine can be found in herbs and spices. This makes murrayacine a potential biomarker for the consumption of this food product.

Scientific Research Applications

Chemical Structure and Isolation

Murrayacine, a carbazole alkaloid, was isolated from the leaves and roots of Murraya koenigii Spreng. This study provided spectroscopic and degradative evidence supporting its structure along with other related compounds (Joshi, Kamat, & Gawad, 1970).

Pharmacological Review

Murraya koenigii, the source of Murrayacine, has been highly valued for its bioactive compounds in traditional medicine. Murrayacine, along with other compounds from this plant, possesses properties like antioxidant, antimicrobial, analgesic, anti-inflammatory, and antitumor (Gahlawat, Jakhar, & Dahiya, 2014).

Cytotoxic Activity

Murrayacine demonstrated strong cytotoxic activity against various cancer cell lines, including human T-promyelocytic leukemia and human breast, colon, and cervical carcinoma cancer cell lines (Sukari, Ismail, Bakar, & Ithnin, 2014).

Synthesis and Applications

The total synthesis of Murrayacine and its derivatives was achieved, offering potential for large-scale production and use in various applications, including medicinal chemistry (Dai, Ma, Fu, & Ma, 2015).

Larvicidal Activity

Murrayacine exhibited strong larvicidal activity against Aedes aegypti, the dengue fever mosquito, highlighting its potential as a natural insecticide (Sukari et al., 2013).

Iron-Mediated Synthesis

An iron-mediated approach to synthesize Murrayacine provided an efficient route for producing this alkaloid, which could facilitate further study and use in various biological applications (Gruner et al., 2011).

Biomimetic Synthesis

A biomimetic approach to synthesize Murrayacine and related compounds was developed, offering insights into their potential applications in medicinal chemistry and drug development (Hesse et al., 2013).